Cas no 13179-11-8 (9H-Xanthen-9-one,1,3,5,6-tetrahydroxy-4-(3-methyl-2-buten-1-yl)-)

• Product Name: 9H-Xanthen-9-one,1,3,5,6-tetrahydroxy-4-(3-methyl-2-buten-1-yl)-
• CAS No: 13179-11-8
• MF: C₁₈H₁₆O₆
• MW: 328.316045761108
• CID: 227860
• PubChem ID: 5321880
• Update Time: 2025-04-19

9H-Xanthen-9-one,1,3,5,6-tetrahydroxy-4-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one,1,3,5,6-tetrahydroxy-4-(3-methyl-2-buten-1-yl)-
• Ugaxanthone
• 9H-Xanthen-9-one,1,3,5,6-tetrahydroxy-4-(3-methyl-2-butenyl)- (9CI)
• Xanthen-9-one, 1,3,5,6-tetrahydroxy-4-(3-methyl-2-butenyl)-(8CI)
• 1,3,5,6-Tetrahydroxy-4-(3-methyl-2-buten-1-yl)-9H-xanthen-9-one
• [ "" ]
• 1,3,5,6-Tetrahydroxy-4-prenylxanthone
• 1,3,5,6-Tetrahydroxy-4-(3-methyl-2-butenyl)-9H-xanthen-9-one
• 4-(3-methylbut-2-enyl)-1,3,5,6-tetrakis(oxidanyl)xanthen-9-one
• DTXSID601318119
• 1,3,5,6-tetrahydroxy-4-(3-methylbut-2-enyl)xanthen-9-one
• 3U8FT4B9ST
• 13179-11-8
• Xanthen-9-one, 1,3,5,6-tetrahydroxy-4-(3-methyl-2-butenyl)-
• 9H-Xanthen-9-one, 1,3,5,6-tetrahydroxy-4-(3-methyl-2-buten-1-yl)-
• AKOS040762462
• CHEBI:174394
• 1,3,5,6-Tetrahydroxy-4-(3-methyl-2-butenyl)-9H-xanthen-9-one, 9CI
• 1,3,5,6-TETRAHYDROXY-4-(3-METHYLBUT-2-EN-1-YL)-9H-XANTHEN-9-ONE

• Inchi： 1S/C18H16O6/c1-8(2)3-4-9-12(20)7-13(21)14-15(22)10-5-6-11(19)16(23)18(10)24-17(9)14/h3,5-7,19-21,23H,4H2,1-2H3
• InChI Key： ZZUFNBISWJNCEE-UHFFFAOYSA-N
• SMILES： O1C2C(=C(C=CC=2C(C2=C(C=C(C(C/C=C(\C)/C)=C12)O)O)=O)O)O

Computed Properties

• Exact Mass: 328.09468
• Monoisotopic Mass: 328.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.471±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 579.8±50.0 °C at 760 mmHg
• Flash Point: 214.6±23.6 °C
• Solubility: Insuluble (4.9E-4 g/L) (25 ºC),
• PSA: 107.22
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

9H-Xanthen-9-one,1,3,5,6-tetrahydroxy-4-(3-methyl-2-buten-1-yl)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 4-prenylated xanthones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone